tert-butyl (2E)-3-cyclopropylprop-2-enoate

• IUPAC Name: tert-butyl (E)-3-cyclopropylprop-2-enoate
• InChI: InChI=1S/C10H16O2/c1-10(2,3)12-9(11)7-6-8-4-5-8/h6-8H,4-5H2,1-3H3/b7-6+
• InChI Key: CHARVJRVUVPIPW-VOTSOKGWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C=CC1CC1
• Isomeric SMILES: CC(C)(C)OC(=O)/C=C/C1CC1
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• CAS RN: 1643971-46-3

Description

Tert-butyl esters are a class of organic compounds that find large applications in synthetic organic chemistry. They are typically derived from tert-butyl alcohol, which is the simplest tertiary alcohol with a formula of (CH3)3COH.

Synthesis Analysis

Tert-butyl esters can be synthesized using a variety of methods. One approach involves the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds using flow microreactor systems. Another method involves [2 + 2 + 1] cycloaddition reactions employing N-tosylhydrazones, tert-butyl nitrite (TBN), and alkenes as reactants.

Molecular Structure Analysis

The molecular structure of tert-butyl esters can be analyzed using various techniques such as X-ray diffraction and NMR spectroscopy. The tert-butyl group exhibits exceptionally narrow and intense NMR signals even when attached to large proteins or complexes.

Chemical Reactions Analysis

Tert-butyl esters can undergo a variety of chemical reactions. For example, they can participate in [2 + 2 + 1] cycloaddition reactions. The transition states in the solvolysis of tert-butyl halides are highly dipolar and are strong hydrogen bond acids and strong hydrogen bond bases.

Physical And Chemical Properties Analysis

Tert-butyl alcohol, a related compound, is a colorless solid that melts near room temperature and has a camphor-like odor. It is miscible with water, ethanol, and diethyl ether.

Scientific Research Applications

Organic Synthesis and Tertiary Butyl Ester Formation

• . This flow process is more efficient, versatile, and sustainable compared to traditional batch methods.

Building Blocks for Novel Organic Compounds

• Application : Tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate are synthesized from tert-butyl (2E)-3-cyclopropylprop-2-enoate. .

Safety and Hazards

Tert-butyl compounds can be hazardous. For example, tert-butyl alcohol is classified as a flammable liquid, and it can cause eye irritation and respiratory irritation.

Future Directions

Research on tert-butyl esters is ongoing, and future directions could include the development of more efficient and sustainable synthesis methods. Additionally, further studies are needed to understand the mechanism of action of these compounds in biological systems.

Mechanism of Action

Target of Action

Tert-butyl esters, like “tert-butyl (2E)-3-cyclopropylprop-2-enoate”, are often used in organic chemistry as protecting groups for carboxylic acids . They protect the carboxylic acid group from unwanted reactions during a multi-step synthesis .

Mode of Action

Tert-butyl esters are typically introduced into a molecule through an esterification reaction, where a carboxylic acid reacts with tert-butanol in the presence of an acid catalyst . The tert-butyl ester can be removed later by acid-catalyzed hydrolysis .

Biochemical Pathways

The introduction and removal of tert-butyl esters can influence various biochemical pathways, depending on the specific molecule they’re attached to. For instance, they can affect protein synthesis if they’re used to protect amino acids .

Pharmacokinetics

The ADME properties of “tert-butyl (2E)-3-cyclopropylprop-2-enoate” would depend on the specific molecule it’s attached to. In general, tert-butyl esters can affect a molecule’s solubility, stability, and how it’s metabolized in the body .

Result of Action

The primary result of introducing a tert-butyl ester into a molecule is the protection of a reactive group (like a carboxylic acid), allowing other reactions to take place without affecting that group . The removal of the tert-butyl ester then reveals the reactive group again .

Action Environment

The action of tert-butyl esters can be influenced by various environmental factors. For example, the rate of hydrolysis can be affected by the pH and temperature of the solution . Additionally, certain solvents can affect the stability of tert-butyl esters .